Cas no 1408913-07-4 ((4-bromophenyl)-(3-chloro-4-methylphenyl)methanol)

• Product Name: (4-bromophenyl)-(3-chloro-4-methylphenyl)methanol
• CAS No: 1408913-07-4
• MF: C₁₄H₁₂BrClO
• MW: 311.601482391357
• MDL: MFCD12964511
• CID: 5169902
• Update Time: 2026-03-04

(4-bromophenyl)-(3-chloro-4-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-bromophenyl)-(3-chloro-4-methylphenyl)methanol

• MDL： MFCD12964511
• Inchi： 1S/C14H12BrClO/c1-9-2-3-11(8-13(9)16)14(17)10-4-6-12(15)7-5-10/h2-8,14,17H,1H3
• InChI Key： AJLKRSKAZLMMSV-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)C=C1)(C1=CC=C(C)C(Cl)=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (4-bromophenyl)-(3-chloro-4-methylphenyl)methanol

Recent Advances in the Study of (4-bromophenyl)-(3-chloro-4-methylphenyl)methanol (CAS: 1408913-07-4) and Its Applications in Chemical Biology and Medicine

The compound (4-bromophenyl)-(3-chloro-4-methylphenyl)methanol, with the CAS number 1408913-07-4, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have developed efficient synthetic routes to produce (4-bromophenyl)-(3-chloro-4-methylphenyl)methanol with high yield and purity, which is crucial for its subsequent applications. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its reliability for further studies.

In terms of pharmacological activity, preliminary investigations have revealed that (4-bromophenyl)-(3-chloro-4-methylphenyl)methanol exhibits notable interactions with specific biological targets. For instance, it has been shown to modulate the activity of certain enzymes and receptors involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Further in vitro and in vivo studies are underway to elucidate its efficacy and safety profile.

Another promising avenue of research involves the compound's application in cancer therapy. Recent studies have demonstrated that (4-bromophenyl)-(3-chloro-4-methylphenyl)methanol can induce apoptosis in certain cancer cell lines, highlighting its potential as an anticancer agent. Mechanistic studies are being conducted to understand the underlying molecular pathways and to optimize its therapeutic index. These efforts are supported by computational modeling and structure-activity relationship (SAR) analyses, which aim to enhance the compound's potency and selectivity.

In addition to its therapeutic potential, (4-bromophenyl)-(3-chloro-4-methylphenyl)methanol is also being explored for its utility in chemical biology. Its unique chemical properties make it a valuable tool for probing biological systems and studying molecular interactions. For example, it has been used as a scaffold for the development of fluorescent probes and other diagnostic agents, facilitating advancements in imaging and detection technologies.

Despite these promising developments, challenges remain in the translation of (4-bromophenyl)-(3-chloro-4-methylphenyl)methanol from bench to bedside. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between chemists, biologists, and clinicians will be essential to overcome these hurdles and fully realize the compound's therapeutic potential.

In conclusion, (4-bromophenyl)-(3-chloro-4-methylphenyl)methanol (CAS: 1408913-07-4) represents a versatile and promising molecule in the fields of chemical biology and medicine. Ongoing research continues to uncover its diverse applications, from drug development to diagnostic tools. As our understanding of its mechanisms and properties deepens, this compound is poised to make significant contributions to the advancement of biomedical science.